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Compound of Interest

Compound Name: 3-Furonitrile

CAS No.: 30078-65-0

Cat. No.: B1345513

Get Quote

This guide provides a comprehensive analysis of the spectroscopic data for 3-Furonitrile (also

known as 3-cyanofuran), a key heterocyclic building block in medicinal chemistry and materials

science. Understanding its spectral signature is paramount for researchers in synthesis,

process development, and quality control. This document offers an in-depth examination of its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,

grounded in fundamental principles and practical insights.

Molecular Structure and Spectroscopic Overview
3-Furonitrile possesses a furan ring substituted with a nitrile group at the 3-position. This

arrangement of atoms gives rise to a unique and informative set of spectroscopic data. The

aromatic furan ring protons exhibit characteristic chemical shifts and coupling constants in ¹H

NMR, while the five distinct carbon atoms are readily identified in the ¹³C NMR spectrum. The

nitrile group presents a strong, characteristic absorption in the IR spectrum, and the molecule's

fragmentation pattern in mass spectrometry provides confirmation of its molecular weight and

structural features.

Caption: Molecular Structure of 3-Furonitrile.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For 3-Furonitrile, both ¹H and ¹³C NMR provide critical information for structural

verification.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 3-Furonitrile is characterized by three signals in the aromatic region,

corresponding to the three protons on the furan ring. The chemical shifts and coupling

constants are influenced by the electronegativity of the oxygen atom and the anisotropic effect

of the nitrile group.

Table 1: ¹H NMR Spectroscopic Data for 3-Furonitrile (Solvent: CDCl₃)

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2 8.13 t 1.0

H-5 7.46 t 1.8

H-4 6.75 dd 1.9, 0.8

Data sourced from the Spectral Database for Organic Compounds (SDBS)[1].

Interpretation and Causality:

H-2 (δ 8.13): This proton, positioned between the oxygen atom and the nitrile-bearing

carbon, is the most deshielded. Its downfield shift is a consequence of the cumulative

electron-withdrawing effects of both adjacent functionalities. It appears as a triplet due to

coupling with H-4 and H-5, although the coupling to H-4 is small.

H-5 (δ 7.46): This proton is adjacent to the oxygen atom and experiences its deshielding

effect, resulting in a downfield shift. It appears as a triplet due to coupling to H-2 and H-4.

H-4 (δ 6.75): This proton is the most upfield of the three, being beta to the oxygen and meta

to the nitrile group. It appears as a doublet of doublets due to coupling with H-5 and H-2.
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Experimental Protocol: Acquiring a ¹H NMR Spectrum

Sample Preparation: Dissolve approximately 5-10 mg of 3-Furonitrile in ~0.6 mL of

deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal

standard.

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

achieve optimal magnetic field homogeneity.

Acquisition: Acquire the spectrum using a standard single-pulse experiment. A sufficient

number of scans should be averaged to obtain a good signal-to-noise ratio.

Processing: Apply Fourier transformation, phase correction, and baseline correction to the

acquired free induction decay (FID).

Analysis: Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate the signals

and determine the chemical shifts, multiplicities, and coupling constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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